Cas no 1501923-09-6 (Cyclobutanol, 2,2-dimethyl-3-(4-nitrophenyl)-)
Cyclobutanol, 2,2-dimethyl-3-(4-nitrophenyl)- Chemical and Physical Properties
Names and Identifiers
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- Cyclobutanol, 2,2-dimethyl-3-(4-nitrophenyl)-
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- Inchi: 1S/C12H15NO3/c1-12(2)10(7-11(12)14)8-3-5-9(6-4-8)13(15)16/h3-6,10-11,14H,7H2,1-2H3
- InChI Key: ODRIPCLHMNNNND-UHFFFAOYSA-N
- SMILES: C1(O)CC(C2=CC=C([N+]([O-])=O)C=C2)C1(C)C
Cyclobutanol, 2,2-dimethyl-3-(4-nitrophenyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-248553-0.05g |
2,2-dimethyl-3-(4-nitrophenyl)cyclobutan-1-ol |
1501923-09-6 | 95% | 0.05g |
$282.0 | 2024-06-19 | |
| Enamine | EN300-248553-0.1g |
2,2-dimethyl-3-(4-nitrophenyl)cyclobutan-1-ol |
1501923-09-6 | 95% | 0.1g |
$420.0 | 2024-06-19 | |
| Enamine | EN300-248553-0.25g |
2,2-dimethyl-3-(4-nitrophenyl)cyclobutan-1-ol |
1501923-09-6 | 95% | 0.25g |
$601.0 | 2024-06-19 | |
| Enamine | EN300-248553-0.5g |
2,2-dimethyl-3-(4-nitrophenyl)cyclobutan-1-ol |
1501923-09-6 | 95% | 0.5g |
$947.0 | 2024-06-19 | |
| Enamine | EN300-248553-1.0g |
2,2-dimethyl-3-(4-nitrophenyl)cyclobutan-1-ol |
1501923-09-6 | 95% | 1.0g |
$1214.0 | 2024-06-19 | |
| Enamine | EN300-248553-2.5g |
2,2-dimethyl-3-(4-nitrophenyl)cyclobutan-1-ol |
1501923-09-6 | 95% | 2.5g |
$2379.0 | 2024-06-19 | |
| Enamine | EN300-248553-5.0g |
2,2-dimethyl-3-(4-nitrophenyl)cyclobutan-1-ol |
1501923-09-6 | 95% | 5.0g |
$3520.0 | 2024-06-19 | |
| Enamine | EN300-248553-10.0g |
2,2-dimethyl-3-(4-nitrophenyl)cyclobutan-1-ol |
1501923-09-6 | 95% | 10.0g |
$5221.0 | 2024-06-19 |
Cyclobutanol, 2,2-dimethyl-3-(4-nitrophenyl)- Related Literature
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
Additional information on Cyclobutanol, 2,2-dimethyl-3-(4-nitrophenyl)-
Cyclobutanol, 2,2-dimethyl-3-(4-nitrophenyl)- and Its Significance in Modern Chemical Research
Cyclobutanol, 2,2-dimethyl-3-(4-nitrophenyl)- (CAS No. 1501923-09-6) is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural framework, combines a cyclobutane ring with substituents that make it a valuable candidate for various scientific applications. The presence of a dimethyl group at the 2-position and a 4-nitrophenyl group at the 3-position imparts distinct chemical properties that are exploited in both synthetic chemistry and biological studies.
The< strong>CAS No. 1501923-09-6 designation is crucial for identifying this compound accurately within the vast database of chemical substances. This standardized numerical identifier ensures that researchers worldwide can refer to the same compound without ambiguity, facilitating collaboration and reproducibility in scientific experiments. The< strong>Cyclobutanol, 2,2-dimethyl-3-(4-nitrophenyl)- molecule itself is not only of interest for its structural novelty but also for its potential applications in drug discovery and material science.
In recent years, the< strong>Cyclobutanol, 2,2-dimethyl-3-(4-nitrophenyl)- compound has been studied for its pharmacological properties. The nitrophenyl group, in particular, is known to influence the electronic and steric properties of the molecule, making it a promising candidate for developing new therapeutic agents. Researchers have been exploring its potential as an intermediate in synthesizing more complex molecules with targeted biological activities. For instance, derivatives of this compound have shown promise in inhibiting certain enzymes that are implicated in inflammatory responses and neurological disorders.
The structural motif of< strong>Cyclobutanol, 2,2-dimethyl-3-(4-nitrophenyl)-, featuring a rigid cyclobutane ring and flexible side chains, allows for diverse interactions with biological targets. This flexibility makes it an attractive scaffold for medicinal chemists who are designing molecules with specific binding affinities. The dimethyl group at the 2-position enhances the lipophilicity of the compound, which can be advantageous for membrane permeability and oral bioavailability. These characteristics are particularly important when designing drugs intended for systemic administration.
Advances in computational chemistry have enabled researchers to predict the behavior of< strong>Cyclobutanol, 2,2-dimethyl-3-(4-nitrophenyl)- and its derivatives with high accuracy. Molecular modeling studies have revealed insights into how this compound interacts with proteins and other biological macromolecules. These insights are crucial for optimizing drug design by predicting potential side effects and improving efficacy. The integration of experimental data with computational methods has become a cornerstone of modern drug discovery pipelines.
The< strong>CAS No. 1501923-09-6 compound has also found applications in materials science. Its unique structure makes it a candidate for developing novel polymers and coatings with enhanced mechanical properties. The presence of functional groups such as the nitrophenyl moiety allows for further chemical modifications, enabling the creation of materials with tailored properties. For example, researchers have explored its use in creating conductive polymers that could be used in electronic devices.
In summary, Cyclobutanol, 2,2-dimethyl-3-(4-nitrophenyl)- (CAS No. 1501923-09-6) is a versatile compound with significant potential in both pharmaceuticals and materials science. Its unique structural features make it an attractive candidate for further research and development. As our understanding of molecular interactions continues to grow, compounds like this one will play an increasingly important role in advancing scientific knowledge and technological innovation.
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